Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate

• Molecular Formula: C20H20O2S4
• Molecular Weight: 420.6 g/mol
• IUPAC Name: bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate
• InChI: InChI=1S/C20H20O2S4/c1-11(21)13(3)25-19(23)17-7-5-16-10-18(8-6-15(16)9-17)20(24)26-14(4)12(2)22/h5-10,13-14H,1-4H3
• InChI Key: ISBHGHPBDDOXFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)SC(=S)C1=CC2=C(C=C1)C=C(C=C2)C(=S)SC(C)C(=O)C
• CAS No.: 92827-64-0

Description

Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate typically involves the reaction of naphthalene-2,6-dicarbodithioic acid with 3-oxobutan-2-yl groups under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to achieve consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but generally involve controlled temperatures and the presence of catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms of the compound, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Investigated for its potential biological activities and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialized materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Bis(3-oxobutan-2-yl) naphthalene-2,6-dicarbodithioate include:

• Bis(3-oxobutan-2-yl) phthalate
• Bis(3-oxobutan-2-yl) benzenedicarboxylate

Uniqueness

What sets this compound apart from similar compounds is its unique combination of naphthalene and dicarbodithioate groups.